![molecular formula C22H19N3O6 B2936934 Ethyl 4-(1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate CAS No. 900009-36-1](/img/structure/B2936934.png)
Ethyl 4-(1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that likely contains a benzene ring (based on the “benzoate” portion of the name) and a pyridine ring (based on the “dihydropyridine” portion of the name). The “ethyl” and “carboxamido” groups are common functional groups in organic chemistry .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the nitro group, and the formation of the amide and ester groups . The exact order and conditions of these steps would depend on the specific reactions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene and pyridine rings, for example, would contribute to the compound’s aromaticity, while the nitro, amide, and ester groups would likely be involved in various intermolecular interactions .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The nitro group, for example, is often involved in electrophilic aromatic substitution reactions . The amide and ester groups could undergo hydrolysis under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting and boiling points, its solubility in various solvents, and its reactivity with other chemicals .Scientific Research Applications
Chemical Reactions and Synthesis
Ethyl 4-(1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate and related compounds have been studied for their reactivity and potential in synthesis. For instance, ethylamine and ethanolamine have been shown to react with similar compounds, leading to the opening of the β-lactam ring through C7–N bond cleavage and simultaneous amidation of the ester groups. This transformation facilitates the formation of enantiomerically pure pyrrolidine derivatives, showcasing the compound's utility in stereoselective synthesis (Valiullina et al., 2020).
Pharmaceutical Applications
In the pharmaceutical domain, the compound's derivatives have been explored for their potential as prodrugs to enhance oral pharmacokinetics. For example, para-acetoxybenzyl-based prodrugs of hydroxamate-based inhibitors have shown improved plasma exposure compared to their parent compounds, indicating potential applications in oral therapy for conditions like neuropathic pain (Rais et al., 2017).
Material Science and Polymer Research
In material science, compounds related to ethyl 4-(1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate have been utilized in the synthesis of mesogenic compounds and polymers for optical storage. For instance, the crystal and molecular structure of nematic compounds with large lateral benzene ring-containing substituents, such as 4-nitrobenzyl 2,5-bis(4-ethyloxybenzoyloxy)-benzoate, have been determined, providing insights into their mesomorphic behavior and potential applications in liquid crystal displays and other optical devices (Hoffmann et al., 1996).
Mechanism of Action
Target of Action
Compounds with a dihydropyridine structure are often calcium channel blockers. They bind to L-type calcium channels in the heart and blood vessels, reducing calcium influx and causing muscle relaxation .
Mode of Action
The compound might interact with its target through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic effects. The nitrobenzyl group could potentially undergo a redox reaction or act as a leaving group .
Biochemical Pathways
If this compound is a calcium channel blocker, it would affect the calcium signaling pathway. This could lead to decreased muscle contraction, reduced heart rate, and vasodilation .
Pharmacokinetics
The compound’s pharmacokinetics would depend on its physicochemical properties, such as its solubility, stability, and permeability. The ethyl and benzoate groups might enhance its lipophilicity, potentially improving its absorption and distribution .
Result of Action
The cellular effects would depend on the specific targets of the compound. If it’s a calcium channel blocker, it could lead to relaxation of cardiac and smooth muscle, reducing blood pressure and heart rate .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could influence the compound’s action. For example, acidic conditions might promote protonation of the compound, potentially affecting its binding to targets .
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it might pose a dust explosion hazard. If it is a liquid, it might be flammable. It could also be harmful or toxic if ingested, inhaled, or in contact with the skin .
Future Directions
properties
IUPAC Name |
ethyl 4-[[1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O6/c1-2-31-22(28)16-8-10-17(11-9-16)23-20(26)19-7-4-12-24(21(19)27)14-15-5-3-6-18(13-15)25(29)30/h3-13H,2,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCRWVXJKLHDINO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.